2-[(1-acetylpiperidin-4-yl)oxy]-5-methoxy-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex benzamide derivatives, including compounds similar to the one , often involves multi-step chemical reactions. These can include interactions with different arylidinemalononitrile derivatives or cyanoacrylate derivatives in various solvents at controlled temperatures. Such processes aim to achieve high yield and purity of the target compound. For instance, ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives are synthesized through interactions of specific acetate compounds with different derivatives in ethanol/TEA solution at room temperature, showcasing the type of synthetic routes that might be employed for our compound of interest (Mohamed, 2021).
Molecular Structure Analysis
The molecular structure of benzamide derivatives can be elucidated using X-ray diffraction, IR spectroscopy, and quantum chemical computation. These methods help in understanding the crystal structure, molecular geometry, vibrational frequencies, and electronic properties of the compound. For example, the structure of a novel benzamide was analyzed, indicating its crystallization in a triclinic system and providing detailed geometrical parameters (Demir et al., 2015).
Chemical Reactions and Properties
Benzamide derivatives undergo various chemical reactions, demonstrating their reactivity and functional versatility. These reactions can lead to the formation of new compounds with potential biological activities. For instance, the synthesis of benzamides from N,N-disubstituted ethylenediamines or 1-substituted 3-aminopyrrolidines highlights the compound's capacity to participate in neuroleptic activities (Sumio et al., 1981).
Scientific Research Applications
Imaging Melanoma Metastases
2-[(1-acetylpiperidin-4-yl)oxy]-5-methoxy-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]benzamide, related to benzamide derivatives, has shown promise in the scintigraphic detection of melanoma metastases. In a study involving patients with metastatic melanoma, the use of a radiolabeled benzamide, specifically Iodine-123-(S)-IBZM, demonstrated efficacy in detecting cutaneous lesions, superficial pathologic lymph nodes, pulmonary, and hepatic metastases. This application is significant due to the ectodermic origin of melanocytes and the presence of melanin in the substantia nigra, suggesting a theoretical basis for using this class of tracers for melanoma imaging (Maffioli et al., 1994).
Breast Cancer Visualization
Another study focused on the potential of a new iodobenzamide, specifically N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), to visualize primary breast tumors in vivo. This research is based on the tumor accumulation of benzamides due to preferential binding to sigma receptors overexpressed on breast cancer cells. The findings showed that P-(123)I-MBA accumulated in most breast tumors in vivo, suggesting its use as a tool for noninvasively assessing tumor proliferation, a critical factor in the effective management and treatment of breast cancer (Caveliers et al., 2002).
5-HT1A Receptor Occupancy in Anxiety and Depression
Research into 5-Hydroxytryptamine1A (5-HT1A) receptor occupancy by novel antagonists, such as 2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzdioxyn-5-yl)-1-piperazinyl]butyl]-1,2-benzisothiazol-3-(2H)-one-1,1-dioxide, has highlighted the potential applications in the treatment of anxiety and mood disorders. A study utilizing positron emission tomography (PET) to assess 5-HT1A receptor occupancy found that high occupancy could be achieved with doses producing minimal acute side effects, indicating a promising approach for drug development in this area (Rabiner et al., 2002).
Mechanism of Action
The mechanism of action of similar compounds involves inhibitory potential against certain enzymes. For example, a series of novel 1H-1,2,3-triazole analogs showed moderate inhibition potential against carbonic anhydrase-II enzyme . This was deduced via molecular docking, which showed that the compounds exhibit inhibitory potential through direct binding with the active site residues of the enzyme .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1-acetylpiperidin-4-yl)oxy-5-methoxy-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O4/c1-14(11-25-13-21-12-22-25)23-20(27)18-10-17(28-3)4-5-19(18)29-16-6-8-24(9-7-16)15(2)26/h4-5,10,12-14,16H,6-9,11H2,1-3H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIBLWUZNWFDCJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=NC=N1)NC(=O)C2=C(C=CC(=C2)OC)OC3CCN(CC3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-acetylpiperidin-4-yl)oxy]-5-methoxy-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.